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Compound of Interest

Compound Name: D-Mannose-13C,d-1

Cat. No.: B12391820

Get Quote

Executive Summary & Safety Profile
Immediate Directive: D-Mannose-13C,d-1 is a stable isotope-labeled compound. It is non-

radioactive and does not decay.

While chemically identical to standard D-Mannose (a simple sugar) in terms of toxicity, it must

be handled with specific protocols to distinguish it from radioactive inventory and to manage

Biological Oxygen Demand (BOD) in wastewater systems. This guide provides a self-validating

workflow to ensure compliance with GLP/GMP standards and local environmental regulations.
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Parameter Specification Operational Implication

CAS Number 3458-28-4 (Unlabeled parent)

Use parent CAS for chemical

inventory lookup; note "Stable

Isotope" in comments.

Radioactivity NONE

DO NOT dispose of in

radioactive waste streams

(e.g., P-32, S-35 bins).

Toxicity Non-Hazardous

No specific GHS hazard

statements; treat as general

chemical waste.

RCRA Status Not Listed
Not a P-listed or U-listed

hazardous waste.

Physical State White Crystalline Powder

Risk: Indistinguishable from

hazardous white powders.

Never leave unlabeled.

Regulatory & Environmental Logic
The "Stable Isotope" Distinction
A common operational error in isotope laboratories is the accidental disposal of stable isotopes

(

C,

H/D,

N) into radioactive waste streams. This incurs unnecessary disposal costs (often 10x–50x
higher) and triggers false positives in radiation safety audits.

Rule: Verify the label explicitly states "Stable Isotope" or "Non-Radioactive."

Verification: Use a Geiger-Müller counter if the container is old or ambiguous. D-Mannose-
13C,d-1 will register at background levels.
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Biological Oxygen Demand (BOD)
While D-Mannose is non-toxic, it is a nutrient.

Mechanism: Dumping large quantities of sugar into laboratory sinks increases the Biological

Oxygen Demand (BOD) in the wastewater system. This promotes rapid bacterial growth in

plumbing traps, leading to clogs and potential violation of municipal discharge permits

regarding organic loading.

Threshold: Small experimental residues (<5g) generally fall within de minimis limits for drain

disposal (flush with copious water), but bulk disposal (>50g) requires solid waste

incineration.

Step-by-Step Disposal Workflows
Select the protocol matching the physical state and contamination status of your material.

Protocol A: Dry Solid Waste (Pure or Expired)
Use for: Expired shelf stock, spilled powder, or excess weighed material.

Segregation: Do not mix with oxidizers (e.g., nitrates, perchlorates) as mannose is a

combustible fuel source.

Containerization: Place the material in a rigid, sealable container (HDPE jar).

Labeling:

Primary Label: "Non-Hazardous Chemical Waste."

Constituents: "D-Mannose-13C,d-1 (Stable Isotope)."

Critical Note: Explicitly write "NON-RADIOACTIVE" on the tag to prevent EHS confusion

during pickup.

Disposal Path: Route to standard chemical incineration or landfill via your facility's hazardous

waste vendor.
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Protocol B: Aqueous Solutions (Buffers/Media)
Use for: Stock solutions, leftover media containing the isotope.

Volume Assessment:

< 1 Liter: If the solution contains only Mannose and harmless buffers (PBS), it may be

flushed down the sanitary sewer with 50x excess water (check local facility guidelines).

> 1 Liter or High Concentration: Collect in a "Non-Hazardous Liquid Waste" carboy.

Stabilization: Ensure the pH is between 5 and 9.

Disposal Path: Hand off to waste vendor for wastewater treatment/incineration.

Protocol C: Biologically Contaminated Waste
Use for: Cell culture plates, metabolic flux analysis media, or fluids containing viable cells.

The Hazard: The mannose itself is safe, but the biological agents (cells, bacteria, viruses) are

the primary hazard.

Inactivation (The Critical Step):

Method 1 (Autoclave): Steam sterilize at 121°C, 15 psi for 20-30 minutes.

Method 2 (Chemical): Add bleach (sodium hypochlorite) to a final concentration of 10%

(v/v). Allow to sit for 30 minutes.

Disposal:

Once inactivated, the waste is no longer bio-hazardous.

Liquids: Flush down drain with water (if chemically treated, ensure bleach is permitted in

sewer; otherwise, collect as chemical waste).

Solids: Dispose of as General Lab Trash (if autoclaved) or Medical Waste (if facility rules

require all culture plastics to be incinerated).
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Decision Logic Diagram
The following diagram illustrates the decision-making process to ensure the correct waste

stream is selected.

Waste: D-Mannose-13C,d-1

Is it Solid or Liquid?

Contains Biologicals?
(Cells/Bacteria)

Liquid

Pure Chemical or
Contaminated Debris?
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Post-Treatment
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Chemical Waste Stream
(Non-Haz Liquid)
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Figure 1: Decision tree for D-Mannose-13C,d-1 disposal based on physical state and biological

contamination.

Emergency Procedures (Spill Management)
In the event of a spill, the primary risk is slip-and-fall (due to sticky sugar residues) rather than

chemical toxicity.

PPE: Standard Nitrile gloves, Lab coat, Safety glasses.

Containment: If powder, cover with damp paper towels to prevent dust generation.

Cleanup:

Sweep up solids into a dustpan.

Wash the area with warm water (Mannose is highly soluble: ~2500 g/L).

Final wipe with 70% Ethanol to remove sticky residue.

Disposal of Cleanup Materials: Place wipes/gloves in standard trash unless contaminated

with other hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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